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Compound of Interest

Compound Name: Dibromomethane

Cat. No.: B042720

Vapor Pressure of Dibromomethane: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of
dibromomethane (CH2Brz) at various temperatures. The information contained herein is
intended to support research, development, and manufacturing activities where the volatility of
dibromomethane is a critical parameter. This document includes tabulated vapor pressure
data, detailed experimental protocols for its determination, and a conceptual workflow for the
measurement process.

Data Presentation: Vapor Pressure of
Dibromomethane

The following table summarizes experimentally determined vapor pressure data for
dibromomethane at different temperatures. For ease of comparison, all pressure values have
been converted to kilopascals (kPa) and temperatures to Kelvin (K) and Celsius (°C).
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Vapor Pressure

Temperature (°C) Temperature (K) Reference
(kPa)
-37 236.15 0.1 [1]
7 266.15 1 [1]
20 293.15 4.65 2]
20 293.15 4.653 [3]
25 298.15 5.92 [4]
35.2 308.35 10 [1]
96.5 369.65 100 [1]

Note: Data from various sources may have been determined using different experimental
techniques, which can contribute to minor variations in the reported values.

The relationship between temperature and vapor pressure can also be described by the
Antoine equation:

logio(P) =A- (B / (T + C))

Where P is the vapor pressure in bar, and T is the temperature in Kelvin. For
dibromomethane, the Antoine coefficients are:

e A=4.15665
e B=1313.13
e C=-61.281

These coefficients are valid for a temperature range of 285.3 K to 370.3 K.[5]

Experimental Protocols

The determination of vapor pressure for a volatile organic compound like dibromomethane
can be accurately performed using several established methods. The following protocol
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describes the static method, a direct and reliable technique for measuring the vapor pressure
of a pure liquid.

Objective: To determine the equilibrium vapor pressure of a purified sample of
dibromomethane at a series of controlled temperatures.

Apparatus:

o Athermostatically controlled vacuum-tight sample cell (e.g., a glass or stainless steel
vessel).

e A high-precision pressure transducer or a mercury manometer.

o A calibrated temperature sensor (e.g., a platinum resistance thermometer).

e Avacuum pump capable of reaching pressures below 1 Pa.

e Adegassing system (e.g., a freeze-pump-thaw setup).

¢ A constant temperature bath or a furnace to control the sample cell temperature.
Procedure:

o Sample Preparation: A high-purity sample of dibromomethane is introduced into the sample
cell. It is crucial to thoroughly degas the sample to remove any dissolved air or other volatile
impurities, as their presence would contribute to the total measured pressure, leading to
erroneously high vapor pressure readings. This is typically achieved by a series of freeze-
pump-thaw cycles.

o System Evacuation: The entire apparatus, including the sample cell and the pressure
measurement system, is evacuated to a high vacuum to remove any residual air.

o Temperature Equilibration: The sample cell is brought to the desired temperature using the
constant temperature bath or furnace. The temperature must be precisely controlled and
monitored throughout the measurement.

o Vapor-Liquid Equilibrium: The system is allowed to reach thermal and phase equilibrium. At
this point, the pressure inside the cell, exerted by the dibromomethane vapor, becomes
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constant.

e Pressure Measurement: The equilibrium vapor pressure is measured using the pressure
transducer or manometer.

o Data Collection at Multiple Temperatures: The procedure is repeated at several different
temperatures to obtain a set of vapor pressure data as a function of temperature.

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
vapor pressure of dibromomethane using the static method.

Sample Preparation Measurement Cycle Data Analysis

Introduce Dibromomethane Degas Sample Set & Stabilize Allow for Measure Vapor Fit to Antoine
to Sample Cell P (Freeze-Pump-Thaw) ¥ Evacuate System Temperature Equilibrium Pressure | RecordTandP PlotPvs. T Equation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Correcting “static’ measurements of vapor pressure for time dependence due to diffusion
and decomposition - PMC [pmc.ncbi.nim.nih.gov]

e 2. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
o 3. consilab.de [consilab.de]
e 4. tccc.iesl.forth.gr [tccc.iesl.forth.gr]

e 5. revroum.lew.ro [revroum.lew.ro]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b042720?utm_src=pdf-body
https://www.benchchem.com/product/b042720?utm_src=pdf-body-img
https://www.benchchem.com/product/b042720?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4911642/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4911642/
https://pendidikankimia.walisongo.ac.id/wp-content/uploads/2018/10/25-11.pdf
https://consilab.de/wp-content/uploads/2020/05/consiLetter_18-Statischer_Dampfdruck_en.pdf
https://tccc.iesl.forth.gr/education/local/Labs-PC-II/2PA33.pdf
https://revroum.lew.ro/wp-content/uploads/2001/07/Art%2012.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Vapor pressure of dibromomethane at different
temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042720#vapor-pressure-of-dibromomethane-at-
different-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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